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Clarification of "Azane Hydroiodide"

The term "azane" is the IUPAC systematic name for ammonia (NH₃) [1]. Therefore, "azane hydroiodide"

is understood in chemical literature as ammonium iodide (NH₄I) [2].

One source refers to a different, more complex compound using the name "λ⁵-azane" in a historical context,

but this is not relevant to the simple ammonium salt [3]. For the purpose of sourcing materials or existing

protocols, searching for "ammonium iodide" will yield more comprehensive results.

Available Data on Ammonium Iodide (NH₄I)

The table below summarizes the key physicochemical properties of Ammonium Iodide from a chemical

supplier's data sheet [2].

Property Value

Chemical Name Azane; hydroiodide (understood as Ammonium Iodide)

CAS Number 12027-06-4 [2]

Molecular Formula NH₄I [2]
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Property Value

Molecular Weight 144.94 g/mol [2]

Appearance White crystalline powder [2]

Density 2.514 g/cm³ [2]

Melting Point 551 °C [2]

Synthesis and Validation Insights from Related
Compounds

While direct synthesis methods for ammonium iodide were not detailed in the search results, insights can be

drawn from related chemistry and modern green synthesis principles.

Relevant Synthetic Application: Ammonium iodide (NH₄I) is used in copper-mediated cyanation
reactions, where it serves a dual function as both an iodide source and the nitrogen atom donor for

the cyano group (CN) formation [2]. This demonstrates its utility in sophisticated synthetic protocols.
Modern Synthesis Principles: Recent research on synthesizing azines (a class of compounds

containing the C=N-N=C group) highlights a strong trend toward green chemistry protocols [4] [5].
This includes:

Mechanochemical grinding, which avoids solvents and reduces reaction times [5].
Using drop-of-acid catalysts in condensation reactions [4].

Validation Techniques: The structural confirmation of newly synthesized compounds, even known
ones, relies on a standard battery of analytical techniques [4] [5]. The workflow below illustrates a

typical validation process.
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Synthesized Compound

LC-MS Analysis

NMR Spectroscopy (¹H, ¹³C)

FTIR Spectroscopy

Elemental Analysis (CHN)

Single Crystal X-ray Diffraction

Validated Structure

Click to download full resolution via product page

Guidance for Your Comparative Guide

Given the limited specific data on NH₄I synthesis, here is a potential path forward for creating your guide:

Refine the Search: Focus your research on the synthesis of "ammonium iodide". A common
laboratory method involves the neutralization reaction between hydroiodic acid (HI) and ammonia

(NH₃), but you should seek out documented protocols.
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Establish a Green Baseline: When comparing synthesis methods, you can position modern

mechanochemical or catalyst-assisted methods [4] [5] against traditional approaches (e.g.,
aqueous solution with prolonged heating) based on metrics like:

Reaction time
Yield (%)
Environmental factor (E-factor)
Energy consumption

Define Validation Rigor: As shown in the diagram, your guide should insist on comprehensive
analytical data for any claimed synthesis. The parameters in the table above (e.g., melting point) also

serve as key validation benchmarks [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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